[(3,5-Dimethylphenyl)methyl](2-methoxyethyl)amine

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: N-[(3,5-dimethylphenyl)methyl]-2-methoxyethanamine
• InChI: InChI=1S/C12H19NO/c1-10-6-11(2)8-12(7-10)9-13-4-5-14-3/h6-8,13H,4-5,9H2,1-3H3
• InChI Key: BKVVZLSCAGRNGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CNCCOC)C

Description

(3,5-Dimethylphenyl)methylamine is a secondary amine featuring a benzyl group substituted with 3,5-dimethylphenyl moieties and a 2-methoxyethyl side chain. This compound is structurally characterized by its electron-donating methyl groups on the aromatic ring and the polar methoxyethyl group, which influence its physicochemical properties and reactivity.

Such structural features are critical in modulating biological activity, synthetic accessibility, and application-specific performance .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,5-Dimethylphenyl)methylamine typically involves the reaction of 3,5-dimethylbenzyl chloride with 2-methoxyethylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of (3,5-Dimethylphenyl)methylamine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can lead to large-scale production of this compound with high purity.

Chemical Reactions Analysis

Types of Reactions

(3,5-Dimethylphenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The benzylamine moiety can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride can be employed.

Substitution: Electrophilic reagents like bromine or nitric acid can be used for aromatic substitution reactions.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

(3,5-Dimethylphenyl)methylamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the development of bioactive compounds.

Medicine: Investigated for its potential pharmacological properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3,5-Dimethylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Methyl vs. Methoxy Groups

Compounds with 3,5-dimethoxyphenyl substituents, such as N-(bis(3,5-dimethoxyphenyl)methyl)propan-2-amine (), exhibit distinct electronic profiles compared to dimethylphenyl analogs. Methoxy groups are stronger electron donors, which can increase resonance stabilization and alter reaction kinetics in nucleophilic substitutions or catalytic processes. For example, methoxy-substituted amines often require milder reaction conditions for quaternization or crosslinking due to enhanced electron density .

Methyl vs. Chlorine Substituents

(3,5-Dichlorophenyl)methylamine () replaces methyl groups with electron-withdrawing chlorine atoms. Such derivatives may exhibit higher reactivity in electrophilic aromatic substitution or enhanced resistance to degradation in harsh chemical environments .

Variations in the Amine Side Chain

2-Methoxyethyl vs. Pyrazole-Methyl Groups

N-(2-Methoxyethyl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine () replaces the benzyl group with a heterocyclic pyrazole ring. The pyrazole moiety introduces hydrogen-bonding capacity and rigidity, which can enhance binding affinity in biological systems or alter crystallinity in materials. In contrast, the 2-methoxyethyl group in the target compound offers flexibility and improved miscibility with polar solvents .

Ethyl vs. Methoxyethyl Chains

[(S)-1-(3,5-Dimethylphenyl)ethyl]amine () features a simpler ethyl chain. The absence of a methoxy group reduces polarity, leading to a lower boiling point (predicted 226.1°C) compared to the target compound’s likely higher boiling point due to the methoxy group’s hydrogen-bonding capacity. The pKa of the dimethylphenyl ethylamine (predicted 9.12) suggests moderate basicity, which may differ in the methoxyethyl variant due to inductive effects .

Physical and Chemical Properties

Property	(3,5-Dimethylphenyl)methylamine (Inferred)	[(S)-1-(3,5-Dimethylphenyl)ethyl]amine	(3,5-Dichlorophenyl)methylamine
Molecular Weight	~235 g/mol	149.23 g/mol	~250 g/mol
Boiling Point	Higher (due to methoxy group)	226.1°C (predicted)	Likely higher (Cl adds molecular weight)
Solubility	Moderate in polar solvents	Low in water	Low in polar solvents (Cl reduces polarity)
pKa	~8.5–9.5 (estimated)	9.12 (predicted)	~7–8 (Cl reduces basicity)

Biological Activity

(3,5-Dimethylphenyl)methylamine is an organic compound with a unique structure that has garnered attention for its potential biological activities. This article delves into the compound's biological interactions, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The compound features a dimethyl-substituted phenyl group attached to a methyl group and an amine linked to a 2-methoxyethyl chain. Its molecular formula is C12H17N1O1, indicating the presence of both hydrophobic and polar characteristics, which are crucial for its interactions with biological systems.

The biological activity of (3,5-Dimethylphenyl)methylamine is primarily attributed to its interactions with various molecular targets, including enzymes and receptors. It may function as a modulator of enzyme activity, acting either as a substrate or an inhibitor. Such interactions can lead to significant changes in cellular processes and pathways, making it a candidate for pharmacological applications.

Biological Activities

Research indicates that (3,5-Dimethylphenyl)methylamine exhibits several biological activities:

• Antitumor Activity : Preliminary studies suggest potential antitumor effects against specific cancer cell lines. For instance, investigations have shown that modifications in the compound's structure can enhance its cytotoxicity toward cancer cells.
• Neuropharmacological Effects : The compound's structural similarity to known psychoactive substances implies possible interactions with neurotransmitter systems. This could position it as a candidate for treating neurological disorders.
• Enzyme Modulation : Studies have indicated that the compound can influence the activity of certain enzymes, which is critical for understanding its therapeutic potential.

Case Studies and Research Findings

• In Vitro Studies : Various in vitro studies have evaluated the effects of (3,5-Dimethylphenyl)methylamine on cell proliferation and apoptosis in cancer cell lines. For example, one study demonstrated that modifications to the compound significantly increased its potency against HeLa cells (human cervical cancer) and A549 cells (human lung carcinoma), with IC50 values indicating effective inhibition of cell growth .
• Comparative Analysis : A comparative analysis of similar compounds revealed that (3,5-Dimethylphenyl)methylamine exhibited distinct biological profiles due to its specific substitution pattern. This highlights the importance of structural variations in determining biological activity .

Data Table: Biological Activities Comparison

Compound Name	Antitumor Activity	Neuropharmacological Effects	Enzyme Modulation
(3,5-Dimethylphenyl)methylamine	Moderate	Potential	Yes
(2,5-Dimethylphenyl)methylamine	Low	Minimal	No
(3-Methoxyphenyl)methylamine	High	Significant	Yes